Cas no 2147-15-1 (Thymidine,2'-deoxy-5'-O-phosphonoadenylyl-(3'®5')- (9CI))

• Product Name: Thymidine,2'-deoxy-5'-O-phosphonoadenylyl-(3'®5')- (9CI)
• CAS No: 2147-15-1
• MF: C₂₀H₂₇N₇O₁₃P₂
• MW: 635.415005922318
• CID: 249770
• PubChem ID: 168952
• Update Time: 2025-04-19

Thymidine,2'-deoxy-5'-O-phosphonoadenylyl-(3'®5')- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5')- (9CI)
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(phosphonooxymethyl)oxolan-3-yl] [(2R,3S)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate
• 5'-Adenylic acid, thymidylyl-(5'-3')-2'-deoxy-
• (Tpda)
• d(TA)
• Deoxythymidylyl-3'-5'-deoxyadenylate
• 5'-Phosphorylthymidylyl(3'-5')deoxyadenosine
• Thymidylyl-deoxyadenylic acid
• d(Ptpa)
• d(T-A)
• 2147-15-1
• Deoxythymidylyl-deoxyadenylic acid
• Deoxy(thymidylyl-adenylyl)
• Thymidine,2'-deoxy-5'-O-phosphonoadenylyl-(3'®5')- (9CI)

• Inchi： 1S/C20H27N7O13P2/c1-9-4-26(20(30)25-19(9)29)14-2-10(28)12(38-14)5-37-42(34,35)40-11-3-15(39-13(11)6-36-41(31,32)33)27-8-24-16-17(21)22-7-23-18(16)27/h4,7-8,10-15,28H,2-3,5-6H2,1H3,(H,34,35)(H2,21,22,23)(H,25,29,30)(H2,31,32,33)/t10-,11-,12+,13+,14?,15+/m0/s1
• InChI Key： YRITVODHCMDVSY-VEGPOJNRSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](CC(N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@H]1C[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1COP(=O)(O)O

Computed Properties

• Exact Mass: 635.114207
• Monoisotopic Mass: 635.114207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280
• XLogP3: -4.2

Experimental Properties

• Density: 2.12
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 305.57000
• LogP: -0.19200